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Compound of Interest

Compound Name:
2-Amino-4-chloro-6-

methoxypyrimidine

Cat. No.: B129847 Get Quote

Technical Support Center: 2-Amino-4-chloro-6-
methoxypyrimidine
This guide provides essential information on the stability, storage, and handling of 2-Amino-4-
chloro-6-methoxypyrimidine, along with troubleshooting advice for common experimental

issues.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 2-Amino-4-chloro-6-methoxypyrimidine to

ensure its stability?

A1: To ensure the long-term stability of 2-Amino-4-chloro-6-methoxypyrimidine, it should be

stored in a cool, dry, and well-ventilated place.[1] The container should be tightly closed to

prevent moisture absorption and contamination.[1] While some suppliers suggest room

temperature storage[2], others may recommend refrigerated conditions (-20°C) for extended

stability, especially for high-purity grades used in sensitive applications.[3] Always refer to the

manufacturer's specific recommendations.

Q2: My 2-Amino-4-chloro-6-methoxypyrimidine powder has changed from a pale yellow to a

darker color. Is it still usable?
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A2: A significant color change may indicate degradation or contamination. The compound is

typically a white to pale yellow powder.[2] Degradation can be caused by exposure to light,

moisture, or incompatible substances. It is recommended to assess the purity of the discolored

compound using an appropriate analytical method (e.g., HPLC, NMR) before use in a critical

experiment. If purity is compromised, it is best to use a fresh batch to ensure reliable and

reproducible results.

Q3: I am experiencing low yields in my reaction involving 2-Amino-4-chloro-6-
methoxypyrimidine. What are the potential causes?

A3: Low reaction yields can stem from several factors related to this reagent. Firstly, verify the

purity and integrity of the starting material, as degradation can reduce the amount of active

reactant. Secondly, this compound's reactivity is influenced by its amino and chloro groups.[2]

Ensure that the reaction conditions (e.g., solvent, temperature, base) are compatible and

optimized for the specific transformation you are performing, such as a nucleophilic substitution

at the chlorine-bearing carbon. Finally, ensure all reactants are stoichiometrically balanced and

that moisture has been excluded from the reaction if using moisture-sensitive reagents.

Q4: What are the primary safety hazards associated with 2-Amino-4-chloro-6-
methoxypyrimidine, and what personal protective equipment (PPE) is required?

A4: 2-Amino-4-chloro-6-methoxypyrimidine is classified as a hazardous substance. It can be

harmful if swallowed (Acute toxicity, oral, Category 4), cause skin irritation (Category 2), and

lead to serious eye irritation (Category 2).[1] It may also cause respiratory irritation. Therefore,

it is crucial to handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[1] Essential PPE includes safety goggles with side-shields, chemical-resistant gloves,

and a lab coat.[3] When handling the powder, avoid dust formation and inhalation.[1]

Product Data and Storage Summary
The following table summarizes the key physical and chemical properties of 2-Amino-4-
chloro-6-methoxypyrimidine.
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Property Value Reference(s)

CAS Number 5734-64-5 [2]

Molecular Formula C₅H₆ClN₃O [2]

Molecular Weight 159.57 g/mol [2]

Appearance
White to off-white or pale

yellow powder
[1][2]

Melting Point 168-173 °C [2]

Purity ≥ 95% (HPLC) [2]

Storage Conditions

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed.

[1]

Recommended to store at

room temperature or as

specified by the supplier.

[2]

Experimental Protocols
Protocol 1: Safe Handling and Weighing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a certified

chemical fume hood. Wear all required PPE: safety glasses, lab coat, and compatible

chemical-resistant gloves.

Handling: Prevent the formation of dust when handling the solid.[1] Use a spatula to carefully

transfer the required amount from the storage bottle to a weighing vessel.

Weighing: Use an analytical balance with a draft shield to accurately weigh the compound.

Cleanup: After weighing, securely close the storage container. Clean any spills immediately

according to safety guidelines. Decontaminate the spatula and weighing vessel.

Waste Disposal: Dispose of contaminated materials and any waste product in a designated,

sealed hazardous waste container.
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Protocol 2: General Procedure for Nucleophilic Aromatic Substitution (Example)

This is a generalized protocol and may require optimization for specific substrates and reaction

scales.

Reaction Setup: In a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon),

add 2-Amino-4-chloro-6-methoxypyrimidine.

Solvent Addition: Add an appropriate anhydrous solvent (e.g., DMF, DMSO, or acetonitrile).

Reagent Addition: Add the nucleophile (e.g., an amine or alcohol) and a suitable base (e.g.,

K₂CO₃, Et₃N) to the reaction mixture.

Reaction Execution: Stir the mixture at the desired temperature (this may range from room

temperature to elevated temperatures) and monitor the reaction progress using a suitable

analytical technique like TLC or LC-MS.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by adding water or an appropriate aqueous solution.

Extraction: Extract the product into a suitable organic solvent (e.g., ethyl acetate,

dichloromethane).

Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g.,

Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product using

column chromatography or recrystallization.

Characterization: Confirm the structure and purity of the final product using methods such as

NMR, MS, and HPLC.

Troubleshooting and Workflow Diagrams
Experimental Troubleshooting Guide
This decision tree provides a logical workflow for troubleshooting common issues encountered

during reactions with 2-Amino-4-chloro-6-methoxypyrimidine.
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Problem: Unexpected Experimental Outcome
(e.g., Low Yield, No Reaction, Impure Product)

Is the starting material pure and non-degraded?

No

No

Yes

Yes

Solution: Use a fresh batch of 2-Amino-4-chloro-6-methoxypyrimidine. Verify purity via analytical methods. Are the reaction conditions correct?
(Temperature, Solvent, Atmosphere)

No

No

Yes

Yes

Solution: Adjust reaction parameters. Verify solvent is anhydrous and atmosphere is inert if required. Are other reagents (solvents, bases, nucleophiles) pure and correctly measured?

No

No

Yes

Yes

Solution: Verify the purity and quantities of all other reagents. Use fresh solvents. Is the work-up and purification procedure appropriate?

No

No

Solution: Modify extraction, washing, or purification (e.g., different solvent system for chromatography).

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments.
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Safe Handling and Storage Workflow
This diagram outlines the standard procedure for receiving, storing, and using 2-Amino-4-
chloro-6-methoxypyrimidine in a laboratory setting.
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Receive Compound

Log into Chemical Inventory

Inspect Container for Damage

Store in Designated Area

Conditions:
- Cool, Dry, Well-Ventilated
- Tightly Closed Container

Prepare for Experiment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood

Weigh Required Amount

Add to Reaction Vessel

Post-Experiment Cleanup

Return Stock Bottle to Storage Dispose of Waste Properly

Click to download full resolution via product page

Caption: Safe handling and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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